N1-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-N2-(5-methylisoxazol-3-yl)oxalamide
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Description
N1-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C15H17N3O5 and its molecular weight is 319.317. The purity is usually 95%.
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Scientific Research Applications
Oxadiazoles in Medicinal Chemistry
Oxadiazoles, including structures related to the 5-methylisoxazol group, are recognized for their versatility in medicinal chemistry, offering a broad spectrum of biological activities. These activities range from antibacterial to antitumor properties, highlighting the compound's potential in drug development (Mancini, Barden, Weaver, & Reed, 2021). Oxadiazoles serve as key synthons in crafting new therapeutic agents, with their incorporation into drug molecules potentially enhancing both physical properties and biological activity.
Furan Derivatives in Organic Synthesis
Furan derivatives play a crucial role in organic synthesis, acting as intermediates in the construction of complex molecules. For instance, the interaction of furan with strained alkenes and alkynes, as demonstrated in the synthesis of mono- and bisadducts, opens new routes to valuable compounds like γ-pyrans (Thalhammer, Wallfahrer, & Sauer, 1988). This versatility underpins the significance of furan components in facilitating diverse chemical transformations.
Catalytic Activities of Bisoxalamides
Bisoxalamides, related to the oxalamide portion of the compound, are highlighted for their efficacy in catalyzing Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This catalytic activity, demonstrated by N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) and others, enables the coupling of a wide range of (hetero)aryl bromides with various amines, underscoring the utility of bisoxalamides in pharmaceutical synthesis (Bhunia, Kumar, & Ma, 2017).
Properties
IUPAC Name |
N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O5/c1-9-7-12(18-23-9)17-14(20)13(19)16-8-15(21,10-4-5-10)11-3-2-6-22-11/h2-3,6-7,10,21H,4-5,8H2,1H3,(H,16,19)(H,17,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGWBMLVYULOBBI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C(=O)NCC(C2CC2)(C3=CC=CO3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.